Cas no 1056027-43-0 (3-(4-Bromophenoxy)propane-1,2-diol)
1056027-43-0 structure
Product Name:3-(4-Bromophenoxy)propane-1,2-diol
CAS No:1056027-43-0
MF:C9H11BrO3
MW:247.085842370987
CID:2874233
PubChem ID:92152448
Update Time:2024-03-01
3-(4-Bromophenoxy)propane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Bromophenoxy)propane-1,2-diol
- 3-(p-Bromophenoxy)-1,2-propanediol
- NSC635830
- (S)-3-(4-Bromophenoxy)propane-1,2-diol
- 1,2-Propanediol, 3-(p-bromophenoxy)-
- 3-(4-Bromophenoxy)-1,2-propanediol
- NCI60_011924
- AB0070959
- rac-3-(4-bromophenyloxy)propane-1,2-diol
-
- Inchi: 1S/C9H11BrO3/c10-7-1-3-9(4-2-7)13-6-8(12)5-11/h1-4,8,11-12H,5-6H2
- InChI Key: FZGZDDRZAZBANV-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)OCC(CO)O
- BRN: 2260311
Computed Properties
- Exact Mass: 245.98916g/mol
- Monoisotopic Mass: 245.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.7
3-(4-Bromophenoxy)propane-1,2-diol Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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